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Compound of Interest

Compound Name: Mag-Fura-2 (tetrapotassium)

Cat. No.: B15140660

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Mag-Fura-2 for ratiometric
imaging of intracellular magnesium ([Mg?*]). This document includes recommended filter sets,
detailed experimental protocols for dye loading, imaging, and calibration, and a visualization of
a key signaling pathway involving magnesium.

Introduction to Mag-Fura-2

Mag-Fura-2 is a UV-excitable, ratiometric fluorescent indicator essential for quantifying
intracellular magnesium concentrations. Similar to its counterpart Fura-2 for calcium imaging,
Mag-Fura-2 exhibits a spectral shift upon binding to its target ion. When unbound to Mg?*, the
dye has an excitation maximum of approximately 369 nm.[1][2] Upon binding Mg2*, the
excitation peak shifts to around 330-340 nm.[1][2] The fluorescence emission maximum
remains constant at about 505-511 nm regardless of ion binding.[3][4][5] This ratiometric nature
allows for accurate determination of intracellular Mg2+ concentrations, as the ratio of
fluorescence emitted when excited at two different wavelengths is largely independent of dye
concentration, cell thickness, and illumination intensity.

Recommended Filter Sets for Ratiometric Imaging

For accurate ratiometric imaging with Mag-Fura-2, a specialized filter set is crucial. Standard
"Fura-2 filter sets" are widely recommended and are suitable for Mag-Fura-2 due to their similar
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spectral properties.[6][7] A typical configuration includes two excitation filters, a dichroic mirror,
and an emission filter.

Component Wavelength (nm) Description

Selects the excitation
Excitation Filter 1 340 wavelength for Mg2*-bound
Mag-Fura-2.[5][6][7]1[8]

Selects the excitation
wavelength for Mg?*-free Mag-
Excitation Filter 2 380 Fura-2 (isosbestic point for
Fura-2, commonly used for
ratiometry).[5][6][7][8]

Reflects the excitation light

(340 nm and 380 nm) towards
Dichroic Mirror 400 DCLP the sample and transmits the

emitted fluorescence (>400

nm) to the detector.[8]

Isolates the fluorescence
emission from Mag-Fura-2,

Emission Filter 510 ]
which peaks around 510 nm.

[A105]61071[8]

Experimental Protocols

l. Reagent Preparation
e Mag-Fura-2 AM Stock Solution (2-5 mM):

o Dissolve 50 pg of Mag-Fura-2 AM in 10-25 pL of high-quality, anhydrous dimethyl sulfoxide
(DMSO0).[7]

o Vortex thoroughly to ensure complete dissolution.

o Store the stock solution in small aliquots at -20°C, protected from light and moisture.[6]
Avoid repeated freeze-thaw cycles.[7]
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e Pluronic® F-127 Solution (20% w/v in DMSO):

o Pluronic® F-127 is a non-ionic detergent that aids in the dispersion of the water-insoluble
AM ester in the aqueous loading buffer.[1][7]

o Prepare a 20% (w/v) stock solution in DMSO.
e Probenecid Stock Solution (100-250 mM):

o Probenecid is an organic anion transport inhibitor that can reduce the leakage of the de-
esterified indicator from the cells.[1][7]

o Prepare a stock solution in a suitable buffer or NaOH and adjust the pH.
e Loading Buffer:

o Use a physiologically appropriate buffer such as Hanks' Balanced Salt Solution (HBSS)
with HEPES. Avoid amine-containing buffers like Tris.[1]

Il. Cell Loading with Mag-Fura-2 AM

This protocol is a general guideline and should be optimized for your specific cell type and
experimental conditions.

o Cell Preparation: Plate cells on coverslips or in multi-well plates appropriate for fluorescence
imaging and allow them to adhere overnight in a cell culture incubator.

e Prepare Loading Solution:

o For a final concentration of 5 uM Mag-Fura-2 AM, dilute the 2-5 mM stock solution into the
loading buffer.

o To aid in dye solubilization, you can mix the Mag-Fura-2 AM stock solution with an equal
volume of 20% Pluronic® F-127 before diluting it in the loading buffer.[1] The final
concentration of Pluronic® F-127 should be around 0.02-0.04%.[1][7]

o If dye leakage is an issue, add probenecid to the loading solution for a final concentration
of 1-2.5 mM.[1]
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e Dye Loading:
o Remove the culture medium from the cells and wash once with the loading buffer.
o Add the Mag-Fura-2 AM loading solution to the cells.

o Incubate for 30-60 minutes at 20-37°C.[1] The optimal time and temperature should be

determined empirically.[1]
e Washing and De-esterification:

o Remove the loading solution and wash the cells two to three times with fresh, dye-free
loading buffer to remove any extracellular Mag-Fura-2 AM.[1]

o Incubate the cells for an additional 30 minutes in dye-free buffer to allow for the complete
de-esterification of the AM ester by intracellular esterases.[1]

lll. Ratiometric Imaging

Mount the coverslip with the loaded cells onto the microscope stage.

» Using the recommended filter set, acquire fluorescence images by alternately exciting the
cells at 340 nm and 380 nm.

e Collect the emitted fluorescence at 510 nm for each excitation wavelength.

e The ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation
(F340/F380) is then calculated for each time point.

e An increase in the F340/F380 ratio corresponds to an increase in intracellular [Mg2*].

IV. Calibration of the Fluorescence Signal

To convert the fluorescence ratio into absolute [Mg2*], a calibration is necessary. This is
typically performed at the end of each experiment using ionophores to permeabilize the cell
membrane to Mg2*.

e Determine R_min (Ratio at zero [Mg?*]):
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o Expose the cells to a Mg?*-free calibration buffer containing a high concentration of a Mg?*
chelator like EDTA or EGTA, along with a calcium ionophore that also transports
magnesium, such as ionomycin.

o Record the F340/F380 ratio.

o Determine R_max (Ratio at saturating [Mg2*]):

o Expose the cells to a calibration buffer with a high, saturating concentration of Mg2* and
the same ionophore.

o Record the F340/F380 ratio.

o Calculate [Mg?*]: The intracellular magnesium concentration can then be calculated using
the Grynkiewicz equation:

[Mg2*] = K_d * [(R - R_min) / (R_max - R)] * (S_f2/ S_b2)

Where:

o K_d is the dissociation constant of Mag-Fura-2 for Mg2* (approximately 1.9 mM).[1]

[¢]

R is the experimentally measured F340/F380 ratio.

[e]

R_min is the ratio in the absence of Mg?+.

o

R_max is the ratio at saturating Mg?* concentrations.

[¢]

S f2/S_b2 is the ratio of fluorescence intensities at 380 nm for the Mg2*-free and Mg2*-
bound forms of the dye, respectively.

Signaling Pathways and Visualizations

Magnesium is a critical cofactor in numerous enzymatic reactions and plays a significant role in
various signaling pathways.

Experimental Workflow for Mag-Fura-2 Ratiometric
Imaging
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Click to download full resolution via product page

Caption: Experimental workflow for Mag-Fura-2 ratiometric imaging.

Magnesium-Modulated Signaling Pathway: TRPM7-PI3K-
AKT Axis

Magnesium ions are known to modulate various signaling cascades, including the TRPM7-
PI3K-AKT pathway, which has implications in inflammation and cell growth.[9]
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Caption: Magnesium influx via TRPM7 activates the PI3K-AKT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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